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Compound of Interest

Compound Name: 3-Methylbenzylamine

Cat. No.: B090883 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methylbenzylamine

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methylbenzylamine, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require accurate physical data and an

understanding of the methodologies used to obtain them. This document presents quantitative

data in a structured format, details relevant experimental protocols, and illustrates the logical

relationships between the compound and its characterization.

Core Physical Properties
3-Methylbenzylamine, also known as m-methylbenzylamine, is a colorless to light yellow liquid

organic compound.[1][2][3] Its physical characteristics are crucial for a variety of applications,

including its use as a templating agent in chemical synthesis and for studying the

chromatographic behavior of basic compounds.[4][5]

Data Presentation
The boiling point and density of 3-Methylbenzylamine have been determined through various

experimental measurements. The following table summarizes these key physical constants.
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Physical Property Value Conditions

Boiling Point 202-205 °C
at standard atmospheric

pressure (lit.)[1][4][5]

Density 0.966 g/mL at 25 °C (lit.)[1][4][5]

0.952 g/mL at 20 °C (lit.)[4]

Experimental Protocols
The determination of the physical properties of a chemical compound like 3-
Methylbenzylamine requires precise and validated experimental methods. Below are detailed

protocols for measuring boiling point and density, which are standard procedures in organic

chemistry laboratories.

Boiling Point Determination using the Thiele Tube
Method
The Thiele tube method is a common and efficient technique for determining the boiling point of

a liquid sample, requiring only a small quantity of the substance.[6]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

external pressure. In this method, a sample is heated until it boils, and a stream of bubbles

emerges from an inverted capillary tube. The boiling point is recorded at the precise moment

the liquid re-enters the capillary tube upon cooling.[6]

Apparatus and Materials:

Thiele tube filled with mineral oil

Thermometer

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

3-Methylbenzylamine sample
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Bunsen burner or heating mantle

Clamp and stand

Procedure:

Sample Preparation: Fill the small test tube to a depth of about 1-2 cm with the 3-
Methylbenzylamine sample.

Capillary Tube Insertion: Place the capillary tube into the test tube with the open end

submerged in the liquid and the sealed end protruding above the surface.[6]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or a small

piece of wire. The bottom of the test tube should be level with the thermometer bulb.

Heating: Insert the thermometer and the attached test tube into the Thiele tube, ensuring the

side arm of the Thiele tube is positioned to allow for efficient heat circulation from the mineral

oil.

Observation: Gently heat the side arm of the Thiele tube. As the temperature rises, air

trapped in the capillary tube will expand and slowly bubble out.

Boiling Point Identification: Continue heating until a continuous and rapid stream of bubbles

emerges from the capillary tube. At this point, remove the heat source.

Measurement: The liquid will begin to cool. The boiling point is the temperature recorded at

the exact moment the bubbling stops and the liquid is drawn back into the capillary tube.[6]

Verification: Allow the apparatus to cool further, and then repeat the heating and cooling

cycle to obtain a second, more accurate reading.

Density Determination using a Vibrating Tube
Densitometer
Modern density measurements for liquids are often performed with high-precision instruments

like a vibrating tube densitometer, which offers accuracy and requires a small sample volume.

[7][8]
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Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency. This

frequency changes when the tube is filled with a sample; a higher mass (denser) sample

results in a lower oscillation frequency. The instrument measures this frequency change and

converts it into a density value.

Apparatus and Materials:

Vibrating tube densiteter (e.g., Anton Paar DMA series)

Syringes for sample injection

Deionized water and dry air for calibration

3-Methylbenzylamine sample

Waste container

Procedure:

Instrument Calibration: Before measurement, the instrument must be calibrated. This is

typically done using two standards of known density: dry air and deionized water. The

instrument's software guides the user through this process.[7][8]

Sample Injection: Using a clean, dry syringe, carefully inject the 3-Methylbenzylamine
sample into the measurement cell of the densitometer, ensuring no air bubbles are present.

Temperature Equilibration: Allow the sample to reach thermal equilibrium at the desired

temperature (e.g., 25 °C). The instrument's thermostat will control this.

Measurement: Once the temperature and the oscillation frequency have stabilized, the

instrument will display the density value. Record the reading.

Cleaning: After the measurement is complete, flush the measurement cell with appropriate

solvents (e.g., ethanol followed by acetone) and dry it with a stream of air to prepare for the

next sample.

Visualization of Property Determination Workflow
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The following diagram illustrates the logical workflow from the chemical compound to its

experimentally determined physical properties.

Compound Under Investigation

Intrinsic Physical Properties

Experimental Determination Methods
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Caption: Workflow for the characterization of 3-Methylbenzylamine's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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